Cas no 765270-93-7 (3-(2-Piperidin-1-yl-ethoxy)-benzoic acid)

• Product Name: 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid
• CAS No: 765270-93-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD09036575
• CID: 1068119
• PubChem ID: 23009904
• Update Time: 2025-06-08

3-(2-Piperidin-1-yl-ethoxy)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid
• 3-(2-piperidin-1-ylethoxy)benzoic acid
• 3-[2-(piperidin-1-yl)ethoxy]benzoic acid
• 3-(2-piperidin-1-yl-ethoxy)benzoic acid
• AG-L-24347
• CTK5E3067
• MolPort-003-775-221
• SureCN2741672
• 765270-93-7
• CS-0365524
• 3-(2-(Piperidin-1-yl)ethoxy)benzoic acid
• AKOS000302545
• 3-(2-(Piperidin-1-yl)ethoxy)benzoicacid
• FT-0678807
• DTXSID20629772
• SCHEMBL2741672
• AMY27348

• MDL： MFCD09036575
• Inchi： 1S/C14H19NO3/c16-14(17)12-5-4-6-13(11-12)18-10-9-15-7-2-1-3-8-15/h4-6,11H,1-3,7-10H2,(H,16,17)
• InChI Key： NYOVKCSFMUODAF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)O)C=1)CCN1CCCCC1

Computed Properties

• Exact Mass: 249.13600
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77000
• LogP: 2.18740

3-(2-Piperidin-1-yl-ethoxy)-benzoic acid Security Information

• HazardClass：IRRITANT

Additional information on 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid

Comprehensive Overview of 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid (CAS No. 765270-93-7)

3-(2-Piperidin-1-yl-ethoxy)-benzoic acid (CAS No. 765270-93-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and benzoic acid moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring an ether linkage and a carboxyl group, makes it a versatile building block in drug discovery and development.

In recent years, the demand for 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid has surged due to its potential applications in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. Researchers are particularly interested in its role as a scaffold for designing small-molecule inhibitors and agonists, which are pivotal in treating conditions like inflammation and metabolic disorders. The compound's CAS No. 765270-93-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed aspects of 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid is its structure-activity relationship (SAR). The piperidine ring contributes to its lipophilicity, enhancing membrane permeability, while the benzoic acid group allows for further functionalization. This balance makes it an attractive candidate for optimizing drug bioavailability and target specificity, key concerns in precision medicine.

From an industrial perspective, the synthesis of 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid involves multi-step organic reactions, often requiring Pd-catalyzed cross-coupling or nucleophilic substitution. These methods align with the growing trend toward green chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes. The compound's CAS No. 765270-93-7 is often associated with patents highlighting its utility in bioconjugation and prodrug development.

In the context of AI-driven drug discovery, 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid has been flagged by machine learning algorithms as a high-potential scaffold due to its drug-like properties. This aligns with the increasing use of computational chemistry to identify novel therapeutic agents. Searches for "piperidine derivatives in drug design" or "benzoic acid applications in medicine" often lead to discussions about this compound, underscoring its interdisciplinary importance.

Quality control and analytical characterization of 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, a priority for pharmaceutical manufacturers. The compound's CAS No. 765270-93-7 is frequently referenced in analytical protocols, emphasizing its role in quality assurance workflows.

Looking ahead, the future of 3-(2-Piperidin-1-yl-ethoxy)-benzoic acid lies in its integration with nanotechnology and targeted drug delivery systems. Its modular structure allows for conjugation with nanocarriers, addressing challenges like tumor penetration and controlled release. This innovation aligns with the booming interest in personalized therapeutics, a dominant theme in contemporary biomedical research.